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Compound of Interest

Compound Name: D-Allose-13C

Cat. No.: B12402402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of D-
Allose-13C, a stable isotope-labeled rare sugar with significant potential in metabolic research

and drug development. This document details available suppliers, product specifications, and

experimental considerations for its use in laboratory settings.

Core Insights
D-Allose, a C-3 epimer of D-glucose, has garnered attention for its diverse physiological

functions, including anti-cancer, anti-inflammatory, and neuroprotective properties.[1] The 13C-

labeled variant, D-Allose-13C, serves as a powerful tracer in metabolic flux analysis (MFA) and

other studies to elucidate metabolic pathways and drug mechanisms of action. Stable heavy

isotopes of elements like carbon are incorporated into drug molecules primarily as tracers for

quantification during the drug development process.[1][2]

Commercial Availability of D-Allose-13C
Several specialized chemical suppliers offer D-Allose-13C in various isotopically labeled forms.

The choice of a specific labeled variant depends on the experimental goals, particularly the

metabolic pathways under investigation. Researchers should carefully consider the position of

the 13C label to maximize the information obtained from tracer experiments.
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Below is a summary of commercially available D-Allose-13C products. Please note that

availability and pricing are subject to change, and direct inquiry with the suppliers is

recommended for the most current information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b12402402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Name

Catalog
Number

CAS
Number

Isotopic
Enrichme
nt

Chemical
Purity

Available
Quantitie
s

MedchemE

xpress

D-Allose-

13C

HY-

128741S
N/A N/A N/A Inquire

D-Allose-

13C-2

HY-

128741S2
N/A N/A N/A Inquire

Synthose

D-Allose-

1,2,3,4,5,6-

13C6

AA700L N/A
99 atom %

13C

Min. 98%

(¹H-NMR)

25mg,

50mg,

100mg,

250mg,

500mg

Omicron

Biochemic

als, Inc.

D-[1-

13C]allose
N/A

70849-28-

4
N/A N/A Inquire

D-[UL-

13C6]allos

e

ALL-014 N/A N/A N/A Inquire

Santa Cruz

Biotechnol

ogy

D-Allose-2-

13C
N/A

2595-97-3

(unlabeled)
N/A N/A Inquire

D-Allose-3-

13C
N/A N/A N/A N/A Inquire

Apollo

Scientific

D-Allose-

1,2,3,4,5,6-

13C6

N/A N/A min. 99% min. 99%

100mg,

250mg,

500mg

Biosynth

D-Allose-

1,2,3,4,5,6-

13C6

MA46589 N/A N/A N/A Inquire
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Experimental Protocols: Utilizing D-Allose-13C in
Metabolic Research
While specific protocols for D-Allose-13C are not readily available in the public domain,

established methodologies for 13C-labeled glucose in metabolic flux analysis can be adapted.

The following is a generalized protocol for a steady-state 13C labeling experiment in adherent

mammalian cells.

Objective:
To trace the metabolic fate of D-Allose-13C and determine its contribution to central carbon

metabolism.

Materials:
Cell line of interest

Standard cell culture medium (e.g., DMEM)

Glucose-free DMEM

Dialyzed Fetal Bovine Serum (dFBS)

D-Allose-13C (specific labeled variant)

Phosphate-buffered saline (PBS)

6-well cell culture plates

Extraction solvent: 80% methanol, pre-chilled to -80°C

Cell scraper

Methodology:
Cell Seeding: Seed cells in 6-well plates at a density that will result in approximately 80%

confluency at the time of metabolite extraction. Culture under standard conditions (37°C, 5%

CO2).
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Preparation of Labeling Medium: Prepare DMEM by dissolving glucose-free DMEM powder

in Milli-Q water. Add necessary supplements and substitute the standard glucose with D-
Allose-13C at the desired final concentration. Add 10% dFBS. The concentration of D-
Allose-13C should be optimized based on the cell type and experimental goals.

Adaptation Phase: For steady-state analysis, it is recommended to adapt the cells to the

labeling medium for at least 24-48 hours, or for several cell doublings, to ensure isotopic

equilibrium is reached.[3]

Labeling: Aspirate the standard medium from the cells and wash once with PBS. Add the

pre-warmed 13C-labeling medium to the wells.

Incubation: Incubate the cells for the desired labeling period. For steady-state analysis, this

is typically 24 hours or until the labeling in key downstream metabolites has reached a

plateau.[3]

Metabolite Quenching and Extraction:

Aspirate the labeling medium.

Quickly wash the cells with ice-cold PBS.

Add a sufficient volume of pre-chilled 80% methanol to each well to cover the cells.

Incubate at -80°C for 15 minutes to precipitate proteins and quench metabolic activity.[3]

Scrape the cells in the methanol solution and transfer the cell lysate to a microcentrifuge

tube.

Centrifuge at maximum speed for 10-15 minutes at 4°C to pellet cell debris.

Collect the supernatant containing the extracted metabolites.

Sample Analysis: The extracted metabolites can be analyzed by mass spectrometry (MS) or

nuclear magnetic resonance (NMR) spectroscopy to determine the incorporation and

distribution of the 13C label in various metabolites.[4][5]
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Visualizing Pathways and Workflows
D-Allose and the TLR4/PI3K/AKT Signaling Pathway
D-Allose has been shown to exert anti-inflammatory and neuroprotective effects through the

inhibition of the Toll-like receptor 4 (TLR4)/phosphatidylinositol 3-kinase (PI3K)/protein kinase B

(Akt) signaling pathway.[1][6] The following diagram illustrates this pathway.

Cell Membrane

TLR4 PI3KActivatesD-Allose Inhibits AKTActivates Inflammation &
Neuronal Apoptosis

Promotes

Click to download full resolution via product page

D-Allose inhibits the TLR4/PI3K/AKT signaling pathway.

Experimental Workflow for 13C Metabolic Flux Analysis
The following diagram outlines the general workflow for a 13C labeling experiment, from cell

culture to data analysis.
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A generalized workflow for 13C metabolic flux analysis.

Conclusion
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D-Allose-13C is a valuable tool for researchers in various fields, offering the potential to

unravel complex metabolic networks and elucidate the mechanisms of action of novel

therapeutic agents. While the commercial availability is somewhat specialized, a growing

number of suppliers are providing different isotopically labeled forms of this rare sugar. By

adapting established protocols for 13C-labeled glucose, researchers can effectively incorporate

D-Allose-13C into their experimental designs to gain deeper insights into cellular metabolism

and disease pathology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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